1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine

• IUPAC Name: 1-[4-[3-(4-fluoroanilino)piperidin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H26FN3O/c1-14(23)21-11-8-18(9-12-21)22-10-2-3-17(13-22)20-16-6-4-15(19)5-7-16/h4-7,17-18,20H,2-3,8-13H2,1H3
• InChI Key: HITAQBUQSSEXJI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C18H26FN3O
• Molecular Weight: 319.4 g/mol

Description

1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine, also known as AFBP, is a chemical compound that belongs to the class of piperidine derivatives. AFBP has been found to exhibit various pharmacological properties, including analgesic, anti-inflammatory, and anti-tumor activities.

Mechanism of Action

The exact mechanism of action of 1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine is not yet fully understood. However, it has been proposed that this compound acts by binding to the mu-opioid receptor and the delta-opioid receptor in the central nervous system, which results in the activation of the descending pain inhibitory pathway. This compound has also been found to inhibit the production of pro-inflammatory cytokines by suppressing the nuclear factor-kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10). Moreover, this compound has been shown to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress.

Advantages and Limitations for Lab Experiments

1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in high yields using a simple method. This compound has also been found to exhibit good solubility in various solvents, which makes it easy to use in experiments. However, this compound has some limitations for lab experiments. It is a highly potent compound that requires careful handling and storage. Moreover, this compound has not yet been extensively tested in human clinical trials, which limits its potential for clinical applications.

Future Directions

There are several future directions for the study of 1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine. One potential direction is to investigate the potential of this compound as a treatment for chronic pain. Another direction is to study the anti-inflammatory and anti-tumor properties of this compound in more detail. Moreover, the development of new analogs of this compound with improved pharmacological properties could be a promising direction for future research. Finally, the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative diseases and autoimmune diseases, could also be explored.

Synthesis Methods

The synthesis of 1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine involves the reaction of 4-fluoroaniline with 1,4'-bipiperidine-1-carboxaldehyde in the presence of acetic anhydride. The resulting product is then purified using column chromatography to obtain this compound in high yields. This method has been reported in the literature and has been used by various researchers to synthesize this compound.

Scientific Research Applications

1'-acetyl-N-(4-fluorophenyl)-1,4'-bipiperidin-3-amine has been extensively studied for its pharmacological properties. It has been found to exhibit analgesic activity in various animal models of pain. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been found to exhibit anti-tumor activity in various cancer cell lines.